(Z)-3-(4-nitrophenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)acrylamide

• IUPAC Name: (Z)-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H19N3O4/c1-14-2-7-17(8-3-14)22-13-16(12-20(22)25)21-19(24)11-6-15-4-9-18(10-5-15)23(26)27/h2-11,16H,12-13H2,1H3,(H,21,24)/b11-6-
• InChI Key: WXKGCSRIFSGNBH-WDZFZDKYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)/C=C\C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

(Z)-3-(4-nitrophenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. This compound is a member of the acrylamide family and has a unique chemical structure that makes it an attractive target for researchers.

Scientific Research Applications

Non-linear Optical (NLO) Properties and Anticancer Activity

The compound "(Z)-3-(4-nitrophenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)acrylamide" exhibits potential in the field of non-linear optical (NLO) properties and anticancer activity. The research conducted by Jayarajan et al. (2019) delved into the synthesis of related compounds, highlighting their NLO properties and potential anticancer activity. The study emphasized the interaction of these compounds with tubulin, suggesting a potential to inhibit tubulin polymerization, which is a significant factor in cancer treatment strategies (Jayarajan et al., 2019).

Reaction Kinetics and Polymer Studies

Another facet of scientific research applications of this compound lies in its integration into polymer studies. Goodman and Morawetz (2007) explored the copolymerization of acrylamide with monomers containing p-nitrophenyl ester groups, which has implications in understanding the reaction kinetics in solutions of chain molecules with reactive and catalytic chain substituents (Goodman & Morawetz, 2007).

UV Cross-Linkable Polymers and Photocrosslinking Studies

The compound's potential extends to the creation of UV cross-linkable polymers, as researched by Suresh et al. (2016). Their study synthesized related compounds and analyzed their photocrosslinking properties, which could be enhanced through copolymerization. This research is pivotal in understanding the thermal stability and molecular weights of polymers, contributing to advancements in material sciences (Suresh et al., 2016).